molecular formula C18H24O3 B8520671 Methyl 7-(6-methoxy-1H-inden-3-yl)heptanoate CAS No. 29784-54-1

Methyl 7-(6-methoxy-1H-inden-3-yl)heptanoate

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CAS No.: 29784-54-1
M. Wt: 288.4 g/mol
InChI Key: PXQXKRCJZQCCMG-UHFFFAOYSA-N
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Description

Methyl 7-(6-methoxy-1H-inden-3-yl)heptanoate is a useful research compound. Its molecular formula is C18H24O3 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

29784-54-1

Molecular Formula

C18H24O3

Molecular Weight

288.4 g/mol

IUPAC Name

methyl 7-(5-methoxy-3H-inden-1-yl)heptanoate

InChI

InChI=1S/C18H24O3/c1-20-16-11-12-17-14(9-10-15(17)13-16)7-5-3-4-6-8-18(19)21-2/h9,11-13H,3-8,10H2,1-2H3

InChI Key

PXQXKRCJZQCCMG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C(=CC2)CCCCCCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 9.625 g. of potassium t-butoxide in 60 ml. of dimethylsulfoxide is added dropwise a solution of 40 g. of the phosphonium salt of Example 1 in 300 ml. of dimethylsulfoxide. After six minutes an equimolar amount (12.93 g.) of methyl-6-formylhexanoate is added dropwise just discharging the red color of the reaction mixture. The mixture is stirred for 1 hour at room temperature, and then poured into 1 liter of ice-water and 350 ml. of hexane. It is shaken, the white triphenylphosphine oxide is filtered off and the aqueous layer is extracted with ten 75 ml. portions of hexane. The combined hexane extracts are successively washed with four 250 ml. portions of (1:1) dimethylsulfoxide-water, four portions of water and one 300 ml. portion of saturated salt solution. After drying over magnesium sulfate the hexane mixture is concentrated to a yellow oil containing 6-methoxy-Δ3,ω -indanheptanoic acid methyl ester (Compound 3). The yellow oil is dissolved in chloroform (200 ml.) and to this is added 5 drops of trifluoroacetic acid. The mixture is allowed to stand at room temperature for 4.5 hours and then concentrated to dryness in vacuo. Upon trituration with hexane (15 ml.) 6-methoxy-3-indeneheptanoic acid methyl ester (Compound 4) separates in crystalline form, m.p. 30°-31.5°C.
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